Tris(2-carboxyethyl)phosphine hydrochloride Tris(2-carboxyethyl)phosphine hydrochloride TCEP is an odorless, selective, and water-soluble reducing agent that is commonly used in many laboratory applications. It is commonly used to rapidly reduce protein and peptide disulfide bonds. TCEP can be combined with proteases to simultaneously reduce and digest proteins prior to mass spectrometry in order to dramatically increase sequence coverage. It has also been used to measure ascorbic acid and dehydroascorbic acid in biological samples.
Tris(2-carboxyethyl)phosphine hydrochloride (TCEP. HCl) is a non-volatile solid. It is a strong reducing agent. It can be synthesized by the acid hydrolysis of tris(2-cyanoethyl)phosphine in refluxing aqueous HCl. It has various biological applications such as in vitro and in vivo reduction of disulfide bonds in various peptides and proteins. TCEP is a useful chelating agent for various heavy metal ions as Zn(II), Cd(II), Pb(II), and Ni(II).

Brand Name: Vulcanchem
CAS No.: 51805-45-9
VCID: VC20788210
InChI: InChI=1S/C9H15O6P.ClH/c10-7(11)1-4-16(5-2-8(12)13)6-3-9(14)15;/h1-6H2,(H,10,11)(H,12,13)(H,14,15);1H
SMILES: C(CP(CCC(=O)O)CCC(=O)O)C(=O)O.Cl
Molecular Formula: C9H16ClO6P
Molecular Weight: 286.64 g/mol

Tris(2-carboxyethyl)phosphine hydrochloride

CAS No.: 51805-45-9

Cat. No.: VC20788210

Molecular Formula: C9H16ClO6P

Molecular Weight: 286.64 g/mol

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Tris(2-carboxyethyl)phosphine hydrochloride - 51805-45-9

Specification

Description TCEP is an odorless, selective, and water-soluble reducing agent that is commonly used in many laboratory applications. It is commonly used to rapidly reduce protein and peptide disulfide bonds. TCEP can be combined with proteases to simultaneously reduce and digest proteins prior to mass spectrometry in order to dramatically increase sequence coverage. It has also been used to measure ascorbic acid and dehydroascorbic acid in biological samples.
Tris(2-carboxyethyl)phosphine hydrochloride (TCEP. HCl) is a non-volatile solid. It is a strong reducing agent. It can be synthesized by the acid hydrolysis of tris(2-cyanoethyl)phosphine in refluxing aqueous HCl. It has various biological applications such as in vitro and in vivo reduction of disulfide bonds in various peptides and proteins. TCEP is a useful chelating agent for various heavy metal ions as Zn(II), Cd(II), Pb(II), and Ni(II).

CAS No. 51805-45-9
Molecular Formula C9H16ClO6P
Molecular Weight 286.64 g/mol
IUPAC Name 3-[bis(2-carboxyethyl)phosphanyl]propanoic acid;hydrochloride
Standard InChI InChI=1S/C9H15O6P.ClH/c10-7(11)1-4-16(5-2-8(12)13)6-3-9(14)15;/h1-6H2,(H,10,11)(H,12,13)(H,14,15);1H
Standard InChI Key PBVAJRFEEOIAGW-UHFFFAOYSA-N
SMILES C(CP(CCC(=O)O)CCC(=O)O)C(=O)O.Cl
Canonical SMILES C(CP(CCC(=O)O)CCC(=O)O)C(=O)O.Cl
Appearance Assay:≥98%A crystalline solid
Flash Point 202 °C c.c.
Melting Point -51 °C

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